Cas no 888413-31-8 (N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide)
N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide
- N-(3-(methylcarbamoyl)thiophen-2-yl)-2-phenylquinoline-4-carboxamide
- 4-Quinolinecarboxamide, N-[3-[(methylamino)carbonyl]-2-thienyl]-2-phenyl-
- ZINC04281762
- AB00674079-01
- Z3243924536
- AKOS024605430
- F1358-0701
- N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide
- 888413-31-8
-
- Inchi: 1S/C22H17N3O2S/c1-23-20(26)16-11-12-28-22(16)25-21(27)17-13-19(14-7-3-2-4-8-14)24-18-10-6-5-9-15(17)18/h2-13H,1H3,(H,23,26)(H,25,27)
- InChI Key: IAUOPCHQKQEFFK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(C(NC2SC=CC=2C(NC)=O)=O)=CC=1C1=CC=CC=C1
Computed Properties
- Exact Mass: 387.10414797g/mol
- Monoisotopic Mass: 387.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 580.1±50.0 °C(Predicted)
- pka: 11.38±0.70(Predicted)
N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1358-0701-2μmol |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-5μmol |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-10μmol |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-20μmol |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-1mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-2mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-3mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-4mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-5mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1358-0701-10mg |
N-[3-(methylcarbamoyl)thiophen-2-yl]-2-phenylquinoline-4-carboxamide |
888413-31-8 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide
Professional Introduction to N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide (CAS No. 888413-31-8)
N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide, a compound with the CAS number 888413-31-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The structural complexity of this molecule, featuring a thiophene ring, a phenyl group, and a quinoline core, makes it a subject of intense interest among researchers.
The molecular structure of N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide is characterized by its multifaceted functional groups, which contribute to its unique chemical properties. The presence of a methylcarbamoyl group at the 3-position of the thiophene ring and a phenyl group at the 2-position of the quinoline core enhances its reactivity and binding affinity. These features make it an attractive candidate for further exploration in drug discovery and development.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. Among these, quinoline derivatives have gained particular attention for their antimicrobial, antimalarial, and anticancer properties. The incorporation of a thiophene ring into the quinoline scaffold in N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide introduces additional pharmacological potential, making it a promising candidate for therapeutic applications.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in modern organic chemistry but also underscore the importance of innovative methodologies in producing novel pharmaceutical agents.
In terms of biological activity, preliminary studies on N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide have revealed intriguing results. The compound demonstrates significant binding affinity to certain biological targets, suggesting its potential as an inhibitor or modulator of key cellular processes. For instance, its interaction with specific enzymes or receptors could lead to novel therapeutic interventions against various diseases.
The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced computational methods and experimental techniques are being utilized to assess its metabolic stability, solubility, and distribution within biological systems.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-3-(methylcarbamoyl)thiophen-2-yl-2-phénylquinoline carboxamide interacts with biological targets at the atomic level. These insights are invaluable for designing modified versions of the molecule that enhance its pharmacological properties while reducing toxicity.
Furthermore, the environmental impact of synthesizing and using this compound is a growing concern in pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices not only benefit the environment but also make the production process more cost-effective and scalable.
The future prospects for N-(methylcarbamoyl)thiophen - 2 - yl - 2 - phenylquinoline - 4 - carboxamide are vast. As research continues, new applications and derivatives may emerge, expanding its therapeutic potential even further. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.
In conclusion, N-(methylcarbamoyl)thiophen - 2 - yl - 2 - phenylquinoline - 4 - carboxamide (CAS No. 88841331) stands as a testament to the ingenuity and perseverance of modern chemists. Its complex structure, coupled with promising biological activities, makes it a cornerstone in ongoing research efforts aimed at developing novel pharmaceuticals. As our understanding of this compound grows, so too does our ability to harness its potential for improving human health.
888413-31-8 (N-3-(methylcarbamoyl)thiophen-2-yl-2-phenylquinoline-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)